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Compound of Interest

Compound Name: 1,6-Bis(diphenylphosphino)hexane

Cat. No.: B035114

1,6-Bis(diphenylphosphino)hexane: A Technical
Guide

CAS Number: 19845-69-3

This document provides a comprehensive technical overview of 1,6-
Bis(diphenylphosphino)hexane, a versatile bidentate phosphine ligand. It is intended for
researchers, chemists, and professionals in drug development and materials science who
utilize transition metal catalysis. This guide covers the compound's physicochemical properties,
safety information, and its critical role in modern synthetic chemistry, particularly in palladium-
catalyzed cross-coupling reactions.

Core Properties and Specifications

1,6-Bis(diphenylphosphino)hexane, also known as Hexamethylenebis(diphenylphosphine),
is a solid, air-sensitive compound.[1] Its defining feature is a flexible hexane backbone
connecting two diphenylphosphino groups, which allows it to act as an effective chelating
ligand for various transition metals.[2] This chelation enhances the stability and catalytic activity
of the resulting metal complexes.[2]

Table 1: Physicochemical Properties of 1,6-Bis(diphenylphosphino)hexane
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Property Value Source(s)
CAS Number 19845-69-3 [21[31[41[5]
Molecular Formula CsoH32P2 [21[6]1[7]
Molecular Weight 454.52 g/mol [2][4]
White to off-white or almost
Appearance , [2][5]
white powder/crystal.[2][5]
Melting Point 124-128 °C [2][5][8]
Purity/Assay > 95% (GC) to 97% [21[4]1[5][6]
Hexamethylenebis(diphenylph
osphine), 1,6-
Synonyms o  [2]14105]
Hexanediylbis[diphenylphosphi
nej
GPORFKPYXATYNX-
InChl Key [416]17]

UHFFFAOYSA-N

SMILES String

C(CCCP(clccececl)c2eccec2)C
CP(c3cccece3)c4cceccsd

[416]1[7]

Storage Conditions

Store at room temperature

under an inert gas.[1][2]

[1](2]

Safety and Handling

Proper handling of 1,6-Bis(diphenylphosphino)hexane is essential due to its potential health

hazards. It is classified as a skin and eye irritant.[3]

Table 2: Hazard and Safety Information
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Category Information Source(s)
GHS Pictogram GHSO07 (Exclamation mark) [4]
Signal Word Warning [3][4]

H315: Causes skin irritation.
H319: Causes serious eye

Hazard Statements o [3114]
irritation. H335: May cause

respiratory irritation.

Prevention: P261, P264, P271,
P280 (Avoid breathing dust,
wash skin thoroughly, use
outdoors, wear protective
gear).[3][4] Response:
P302+P352 (If on skin: Wash
Precautionary Statements with plenty of water), [3114]
P305+P351+P338 (If in eyes:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing).

[3]4]

: . Dust mask (type N95),
Personal Protective Equipment . [4]
eyeshields, gloves.[4]

Incompatibilities Oxidizing agents.[1] [1]

Applications in Catalysis

1,6-Bis(diphenylphosphino)hexane is a prominent ligand in coordination chemistry and
catalysis, primarily used to form stable and active complexes with transition metals like
palladium.[2][9] Its flexibility and strong o-donating properties make it highly effective in a
variety of palladium-catalyzed cross-coupling reactions, which are foundational methods for
forming carbon-carbon and carbon-heteroatom bonds.[2][10][11]
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These reactions are indispensable in the synthesis of pharmaceuticals, natural products, and
advanced organic materials.[2][10][11] The ligand is suitable for numerous named reactions,
including:

Suzuki-Miyaura Coupling[4][12]

e Heck Reaction[4][12]

e Negishi Coupling[4][12]

« Stille Coupling[4][12]

e Sonogashira Coupling[4][12]

» Buchwald-Hartwig Cross-Coupling[4][12]

The general catalytic cycle for palladium-catalyzed cross-coupling reactions, such as the
Suzuki-Miyaura coupling, illustrates the role of phosphine ligands. The ligand stabilizes the
palladium center throughout its changes in oxidation state and coordination number.
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General catalytic cycle for Pd-catalyzed cross-coupling.

Representative Experimental Protocol: Synthesis of
a Bis(phosphine) Ligand

While a specific, detailed synthesis protocol for 1,6-Bis(diphenylphosphino)hexane was not
found in the provided search results, a general and representative multi-gram synthesis for a
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related class, 1,2-bis(dialkylphosphino)ethanes, is presented below.[13] This methodology
illustrates the common chemical transformations involved in preparing such ligands.

The synthesis typically involves three main stages: formation of a bis(dialkylphosphoryl)ethane
precursor, conversion to an ethylenebis(dialkylchlorophosphonium) dichloride intermediate, and
finally, reduction to the target bis(phosphine) ligand.[13]

+ 1,2-Dichloroethane

1. Precursor Formation
(Bis(dialkylphosphoryl)ethane)

+ Oxalyl Chloride

2. Chlorination
(Ethylenebis(dialkylchlorophosphonium)
dichloride)

+ NaAlHa / NaH

3. Reduction
(1,2-Bis(dialkylphosphino)ethane)

Click to download full resolution via product page

Workflow for the synthesis of a bis(phosphine) ligand.

Materials and Reagents: Diethyl phosphite, a Grignard reagent (e.g., MeMgCl in THF), 1,2-
dichloroethane, oxalyl chloride ( (COCI)2 ), sodium aluminum hydride (NaAlH4), sodium hydride
(NaH), and anhydrous solvents (THF, CH2Cl2).[13]

Part 1: Synthesis of 1,2-Bis(dialkylphosphoryl)ethane Precursor

o A solution of a Grignard reagent (3 equivalents) in THF is cooled to 0 °C in a reaction vessel

equipped for inert atmosphere operation.
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o Diethyl phosphite (1 equivalent) is added dropwise to the Grignard solution. Methane gas will
evolve. The mixture is stirred at 0 °C for 30 minutes and then at room temperature for 6
hours.[13]

e The resulting suspension is cooled back to 0 °C, and 1,2-dichloroethane (0.5 equivalents) is
added slowly.[13]

e The reaction is quenched, and the product is extracted to yield the
bis(dialkylphosphoryl)ethane.[13]

Part 2: Synthesis of Ethylenebis(dialkylchlorophosphonium) Dichloride Intermediate
e The precursor from Part 1 is dissolved in dichloromethane (CH2Cl2).

e Oxalyl chloride (2.1 equivalents) is added dropwise with stirring, leading to gas evolution and
precipitation of the product.[13]

e The reaction is stirred for 1 hour at room temperature.

e The resulting suspension is filtered, washed with diethyl ether, and dried under vacuum to
afford the intermediate as a white powder.[13]

Part 3: Reduction to 1,2-Bis(dialkylphosphino)ethane

e Sodium hydride (NaH) is washed with THF to remove mineral oil and then activated by
stirring with a LiAlHa4 solution.[13]

o Fresh THF is added, and the suspension is cooled to -78 °C. Solid sodium aluminum hydride
(NaAlHa4) is added under an inert atmosphere.[13]

e The intermediate from Part 2, suspended in THF, is added to the reaction mixture at -78 °C
via cannula. The reaction proceeds immediately with gas evolution.[13]

o The mixture is allowed to warm to room temperature, stirred for an additional hour, and then
filtered through Celite®.

e The solvent is removed from the filtrate under vacuum to yield the final 1,2-
bis(dialkylphosphino)ethane product.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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